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Compound Focus: Triricinolein

CAS No.: 2540-54-7

Cat. No.: S639494

Get Quote

Triricinolein Technical Data

For quick reference, here are the core chemical identifiers and properties of triricinolein. Note that two

different CAS Numbers are reported in the literature.

Property Value

Chemical Name Triricinolein [1]

Other Names Glyceryl triricinoleate; 1,2,3-Propanetriyl tris(12-hydroxy-9-octadecenoate) [1]

CAS Number 15505-14-3 [1] or 2540-54-7 [2]

Molecular Formula C57H104O9 [1] [2]

Molecular Weight 933.43 g/mol (or 933.5 g/mol) [1] [2]

Form Oil [1]

Stability Light Sensitive [1]
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One study provides a detailed methodology for the enzymatic conversion of triricinolein, which is crucial

for producing specific derivatives. The workflow below summarizes the experimental process.
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Experimental Protocol: Lipase-Catalyzed Methanolysis of Triricinolein [3]

This protocol is designed to produce 1,2(2,3)-diricinolein, a valuable intermediate for further enzymatic

studies in lipid biosynthesis.

Objective: To find optimal parameters for the synthesis of 1,2(2,3)-diricinolein from triricinolein.
Key Materials:

Enzymes: Four immobilized lipases were tested: Candida antarctica type B (CALB),
Rhizomucor miehei (RML), Pseudomonas cepacia (PCL), and Penicillium roquefortii (PRL).

Solvents: n-Hexane and Diisopropyl Ether (DIPE).
Substrate: Triricinolein.

Methodology:
The reaction mixture containing triricinolein, methanol, and the chosen lipase in the organic

solvent was prepared.
The water activity (aw) of the system was controlled to predetermined levels (0.11, 0.53, 0.97).

The reaction was carried out for up to 48 hours.
The consumption of triricinolein and the formation of products (diricinolein, methyl ricinoleate,

ricinoleic acid) were monitored.
Optimal Conditions & Outcomes: | Parameter | Optimal Condition | Result / Rationale | | :--- | :--- | :-

-- | | Lipase | Penicillium roquefortii (PRL) | Highest yield and specificity for the reaction with
triricinolein, but low activity against the product diricinolein. | | Solvent | Diisopropyl Ether (DIPE) |

Provided superior recovery of diricinolein compared to n-hexane. | | Water Activity (aw) | 0.53 |

Balanced yield and purity; aw=0.11 gave 93% recovery but lower purity (71% 1,2-isomer), while

aw=0.53 gave 88% recovery with higher purity (88% 1,2-isomer). |

Analytical Methods for Quality Control

Precise analysis is critical for troubleshooting production. The following methods are cited in the literature

for identifying and quantifying triricinolein and its related compounds.

Method Application Key Details

HPLC with ELSD [3] Identification and quantification of

acylglycerols in castor oil.

Effective for separating and analyzing

molecular species of acylglycerols
without requiring derivatization.
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Method Application Key Details

Non-aqueous
Reversed-Phase HPLC
[3]

Separation of synthetic
triacylglycerols and

diacylglycerols.

Useful for analyzing the products of
synthesis reactions in organic solvents.

NMR Spectroscopy [3] Determining isomeric purity of

products (e.g., 1,2-diricinolein vs.
1,3-diricinolein).

Provides structural confirmation and

quantitative ratio of isomers.

ESI-MS (Electrospray
Ionization Mass Spec)
[3]

General analysis of reaction
products.

Used for identifying the molecular
species present in the reaction mixture.

Frequently Asked Questions

What is the primary source of triricinolein? Triricinolein is the main triglyceride component of castor

oil, derived from the seeds of the Ricinus communis plant. Its structure is based on ricinoleic acid, a fatty

acid with a unique hydroxyl group [4] [5].

Are there any special handling or storage requirements? Triricinolein is light-sensitive and should be

stored in an amber vial under refrigeration to maintain stability [1].

Troubleshooting Guide & Research Directions

Based on the search results, here are specific challenges and suggested paths forward for scaling up

production.

Challenge 1: Optimizing the Supply of Ricinoleic Acid The entire production of triricinolein relies

on a sufficient and high-quality supply of its precursor, ricinoleic acid, from castor beans.

Suggestion: Explore advanced genomic and transcriptomic studies of different Ricinus
communis strains. Research has identified differentially expressed genes (DEGs) related to
ricinoleic acid biosynthesis. Selecting or engineering castor plants with higher oil content could

improve your starting material [4].
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Challenge 2: Scaling Enzymatic Processes The enzymatic method described is a batch process at a

laboratory scale. Moving to continuous production and handling enzymes in large quantities presents

engineering challenges.

Suggestion: Focus on immobilized lipase systems, as used in the cited study [3].

Immobilized enzymes are typically more stable and reusable, which is a key advantage for
large-scale, cost-effective production. Investigate different immobilization supports and

bioreactor designs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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